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Compound of Interest

Compound Name: ML192

Cat. No.: B15602871

Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with ML192, a potent and selective antagonist of the

G protein-coupled receptor 55 (GPR55). Adherence to these guidelines is essential for

ensuring laboratory safety and the integrity of experimental outcomes.

Immediate Safety and Handling Precautions
ML192 is a chemical compound for research use only. While a specific Safety Data Sheet

(SDS) for ML192 is not publicly available, the following precautions are based on the known

properties of similar chemical compounds and the common solvent, Dimethyl Sulfoxide

(DMSO).

Personal Protective Equipment (PPE):

A comprehensive set of personal protective equipment should be worn at all times when

handling ML192.
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn to protect

against splashes.

Hand Protection Chemical-resistant gloves

Butyl rubber gloves are

recommended when working

with DMSO solutions. Nitrile

gloves offer less protection

against DMSO.

Body Protection Laboratory Coat
Fully buttoned, to protect skin

and clothing.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

aerosolization is possible, a

respirator may be necessary.

Emergency Procedures:

Situation Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing. Wash skin with

soap and water for at least 15 minutes. Seek

medical attention if irritation develops.

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.

Physical and Chemical Properties
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The following table summarizes the known physical and chemical properties of ML192.

Property Value

Chemical Name

2-furanyl[4-(5,6,7,8-tetrahydro-2-

methyl[1]benzothieno[2,3-d]pyrimidin-4-yl)-1-

piperazinyl]-methanone

Molecular Formula C₂₀H₂₂N₄O₂S

Molecular Weight 382.5 g/mol

CAS Number 460331-61-7

Appearance Crystalline solid

Purity >98%

Solubility
DMSO: 5 mg/mL, DMF: 10 mg/mL, Ethanol: 15

mg/mL

Storage Store at -20°C as a solid.

Operational Plan: Handling and Storage
Handling:

ML192 should be handled in a designated area, such as a chemical fume hood, to minimize

inhalation exposure.

Avoid contact with skin, eyes, and clothing.

Use only non-sparking tools.

As DMSO can penetrate the skin, extra caution should be taken when handling ML192
dissolved in DMSO, as it may carry the compound into the body.

Storage:

Store ML192 in a tightly closed container in a cool, dry, and well-ventilated area.
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Keep away from heat, sparks, and open flames.

Solutions of ML192 in DMSO should be stored at -20°C or -80°C for long-term stability.

Disposal Plan
All waste materials containing ML192 must be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.

Waste Categories:

Waste Type Disposal Procedure

Solid ML192
Collect in a labeled, sealed container for

hazardous chemical waste.

ML192 in DMSO

Collect in a designated, sealed container for

flammable liquid waste. Do not dispose of down

the drain.

Contaminated Labware
(e.g., pipette tips, tubes) Place in a designated

hazardous waste container.

Contaminated PPE (e.g., gloves) Dispose of as hazardous waste.

Experimental Protocols
ML192 is known to inhibit β-arrestin trafficking and ERK1/2 phosphorylation.[1] The following

are detailed methodologies for assessing these effects.

β-Arrestin Recruitment Assay
This assay measures the ability of ML192 to antagonize agonist-induced recruitment of β-

arrestin to GPR55.

Materials:

CHO cells stably co-expressing human GPR55 and a β-arrestin reporter system (e.g.,

Tango™ or PathHunter®)
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Cell culture medium (e.g., DMEM with 10% FBS)

GPR55 agonist (e.g., L-α-lysophosphatidylinositol - LPI)

ML192

Assay buffer (e.g., HBSS)

Detection reagents specific to the reporter system

Procedure:

Cell Plating: Seed the cells in a 96-well plate at a density of 10,000-20,000 cells per well and

incubate overnight.

Compound Preparation: Prepare a serial dilution of ML192 in assay buffer. Prepare a fixed

concentration of the GPR55 agonist (e.g., EC₈₀ concentration).

Antagonist Treatment: Remove the culture medium and add the ML192 dilutions to the cells.

Incubate for 30 minutes at 37°C.

Agonist Stimulation: Add the GPR55 agonist to the wells and incubate for 60-90 minutes at

37°C.

Detection: Add the detection reagents according to the manufacturer's protocol and measure

the signal (e.g., luminescence or fluorescence) using a plate reader.

Data Analysis: Plot the signal against the concentration of ML192 to determine the IC₅₀

value.

ERK1/2 Phosphorylation Assay (Western Blot)
This assay determines the inhibitory effect of ML192 on agonist-induced phosphorylation of

ERK1/2.

Materials:

U2OS cells expressing GPR55
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Cell culture medium

GPR55 agonist (e.g., LPI)

ML192

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Primary antibodies: anti-phospho-ERK1/2 (p-ERK) and anti-total-ERK1/2 (t-ERK)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Cell Culture and Starvation: Plate cells in 6-well plates. Once they reach 80-90% confluency,

serum-starve the cells overnight.

Compound Treatment: Pre-treat the cells with varying concentrations of ML192 for 30

minutes.

Agonist Stimulation: Stimulate the cells with a GPR55 agonist (e.g., 10 µM LPI) for 10

minutes.

Cell Lysis: Wash the cells with cold PBS and then add lysis buffer. Scrape the cells and

collect the lysate.

Protein Quantification: Determine the protein concentration of each lysate using a BCA or

Bradford assay.

Western Blotting:

Separate equal amounts of protein on an SDS-PAGE gel.

Transfer the proteins to a PVDF membrane.

Block the membrane with 5% BSA or non-fat milk in TBST.
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Incubate the membrane with the primary antibody against p-ERK overnight at 4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody.

Detect the signal using a chemiluminescent substrate.

Stripping and Re-probing: Strip the membrane and re-probe with the antibody against t-ERK

to normalize the data.

Data Analysis: Quantify the band intensities using densitometry software. Calculate the ratio

of p-ERK to t-ERK and plot the results.

Visualizations
The following diagrams illustrate the signaling pathway of GPR55 and the experimental

workflows.
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Caption: GPR55 signaling pathway and points of inhibition by ML192.
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Caption: Workflow for key experiments to assess ML192 activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ML192]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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